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Introduction
Ethylene sulfite (1,3,2-dioxathiolane-2-oxide), a cyclic sulfite ester, has seen a resurgence of

interest in recent decades, primarily for its application as an electrolyte additive in lithium-ion

batteries. However, the history of this compound dates back to the mid-20th century, a period of

significant advancement in the field of heterocyclic chemistry. This technical guide provides an

in-depth exploration of the discovery and historical literature of ethylene sulfite, offering a

valuable resource for researchers and professionals in chemistry and drug development. The

document details early synthesis methods, physical properties, and the foundational

understanding of this versatile molecule.

Historical Context and Discovery
The first synthesis of ethylene sulfite is credited to the period of burgeoning research into

sulfur-containing organic compounds in the mid-20th century. While a single definitive

"discovery" paper is not readily apparent in modern databases, the work of Breslow and

Skolnik, as summarized in their comprehensive 1966 book "The Chemistry of Heterocyclic

Compounds," points to the reaction of ethylene glycol with thionyl chloride as a foundational

method for its preparation.[1][2][3] A notable early contribution to the practical synthesis was

made in 1950 by Garner and Lucas, who reported an improved yield by using dichloromethane

as a solvent in this reaction.[4] These early studies laid the groundwork for the understanding

and further exploration of cyclic sulfites.
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Physicochemical Properties: Early Measurements
The physical and chemical properties of ethylene sulfite were characterized in early studies

and have been refined over time. The data presented below is a compilation from historical and

contemporary sources, providing a comprehensive overview of its key characteristics.

Property Value Citation(s)

Molecular Formula C₂H₄O₃S [5]

Molecular Weight 108.12 g/mol

Appearance Colorless liquid [6]

Boiling Point 159.1 °C (lit.) [5]

Density 1.426 g/mL at 25 °C (lit.) [5]

Refractive Index n20/D 1.445 (lit.) [5]

Melting Point -17 °C [7]

Flash Point 91.7 °C (197.1 °F)

Key Historical Synthesis Protocols
The synthesis of ethylene sulfite has been approached through several key reactions. The

most historically significant methods are detailed below, providing insight into the early

experimental practices.

Reaction of Ethylene Glycol with Thionyl Chloride
This has been the most convenient and widely cited method for the preparation of ethylene
sulfite.[4] The reaction proceeds by the formation of a chlorosulfite intermediate, which then

undergoes intramolecular cyclization to yield ethylene sulfite and hydrogen chloride.

Experimental Protocol:

Reactants: Ethylene glycol, Thionyl chloride, Dichloromethane (solvent).

Procedure:
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A solution of ethylene glycol in dichloromethane is prepared in a reaction vessel equipped

with a stirrer, dropping funnel, and a reflux condenser connected to a system for absorbing

hydrogen chloride gas.

The solution is cooled in an ice bath.

Thionyl chloride is added dropwise to the cooled solution with constant stirring. The rate of

addition is controlled to maintain a low reaction temperature and to manage the evolution

of hydrogen chloride gas.

After the addition is complete, the reaction mixture is allowed to warm to room

temperature and then gently refluxed until the evolution of hydrogen chloride ceases.

The solvent is removed by distillation.

The crude ethylene sulfite is then purified by vacuum distillation.

Reaction of Ethylene Oxide with Sulfur Dioxide
Another early method for the synthesis of ethylene sulfite involves the direct reaction of

ethylene oxide with sulfur dioxide. This method, while straightforward in concept, requires

careful control of reaction conditions due to the gaseous nature of the reactants and the

exothermic nature of the reaction.

Experimental Protocol:

Reactants: Ethylene oxide, Sulfur dioxide.

Procedure:

Liquefied ethylene oxide and sulfur dioxide are charged into a high-pressure autoclave.

The autoclave is sealed and heated to a temperature typically in the range of 100-150 °C.

The reaction is allowed to proceed for several hours under pressure.

After cooling, the excess unreacted starting materials are vented.
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The resulting crude ethylene sulfite is then purified by distillation.

Reaction Workflows and Diagrams
The synthesis of ethylene sulfite from ethylene glycol and thionyl chloride can be visualized as

a clear experimental workflow.
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Synthesis of Ethylene Sulfite from Ethylene Glycol and Thionyl Chloride.

The reaction mechanism for the formation of ethylene sulfite from ethylene glycol and thionyl

chloride is believed to proceed through a chlorosulfite intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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